Cas no 13587-57-0 (N-(3-methylphenyl)benzenesulfonamide)

• Product Name: N-(3-methylphenyl)benzenesulfonamide
• CAS No: 13587-57-0
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 1240125
• PubChem ID: 202958
• Update Time: 2025-06-15

N-(3-methylphenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylphenyl)benzenesulfonamide
• benzenesulfonamide, N-(3-methylphenyl)-
• 13587-57-0
• Benzenesulfono-m-toluidide
• m-Benzenesulfonotoluidide
• Z45620313
• AI3-30852
• HZGIAHQDIKAYKS-UHFFFAOYSA-N
• Oprea1_437179
• SCHEMBL259382
• MFCD00584621
• AE-641/00009017
• BRN 2940895
• CS-0235661
• DTXSID40159586
• EN300-15979
• 3-12-00-01986 (Beilstein Handbook Reference)
• G33619
• N-(3-Methylphenyl)benzenesulfonamide #
• SB81059
• N-(m-Tolyl)benzenesulfonamide
• STL416390
• N-(3-Methylphenyl)benzenesulfonaMide, 97%
• 3'-Methylbenzenesulfonanilide
• AKOS001096998

• MDL： MFCD00584621
• Inchi： 1S/C13H13NO2S/c1-11-6-5-7-12(10-11)14-17(15,16)13-8-3-2-4-9-13/h2-10,14H,1H3
• InChI Key： HZGIAHQDIKAYKS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Color/Form: Solid powder
• PSA: 46.17

N-(3-methylphenyl)benzenesulfonamide Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on N-(3-methylphenyl)benzenesulfonamide

Recent Advances in the Study of N-(3-methylphenyl)benzenesulfonamide (CAS: 13587-57-0)

N-(3-methylphenyl)benzenesulfonamide (CAS: 13587-57-0) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, pharmacological properties, and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of N-(3-methylphenyl)benzenesulfonamide to enhance its bioavailability and therapeutic efficacy. Researchers have employed various synthetic strategies, including microwave-assisted synthesis and green chemistry approaches, to improve the yield and purity of the compound. These advancements have not only streamlined the production process but also reduced the environmental impact associated with traditional synthetic methods. Additionally, computational modeling and molecular docking studies have been utilized to predict the compound's interaction with biological targets, providing valuable insights into its mechanism of action.

The pharmacological potential of N-(3-methylphenyl)benzenesulfonamide has been extensively investigated in the context of anti-inflammatory and anticancer therapies. In vitro and in vivo studies have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as a novel anti-inflammatory agent. Furthermore, the compound has shown promising cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer, by inducing apoptosis and inhibiting cell proliferation. These findings underscore the compound's versatility and its potential as a lead candidate for the development of new therapeutic agents.

In addition to its pharmacological properties, N-(3-methylphenyl)benzenesulfonamide has also been explored for its role in drug delivery systems. Recent research has highlighted its ability to form stable complexes with nanoparticles, enhancing the targeted delivery of therapeutic agents to specific tissues or cells. This approach has the potential to improve the efficacy and reduce the side effects of conventional drug treatments. Moreover, the compound's compatibility with various polymeric matrices has been investigated, paving the way for its use in controlled-release formulations.

Despite the promising results, several challenges remain in the development and application of N-(3-methylphenyl)benzenesulfonamide. Issues such as solubility, stability, and potential toxicity need to be addressed through further research and optimization. Future studies should focus on elucidating the compound's pharmacokinetic and pharmacodynamic profiles, as well as exploring its potential synergies with other therapeutic agents. Collaborative efforts between academia and industry will be crucial in translating these findings into clinically viable treatments.

In conclusion, N-(3-methylphenyl)benzenesulfonamide (CAS: 13587-57-0) represents a promising compound with diverse applications in medicinal chemistry and drug development. The latest research has shed light on its synthetic pathways, pharmacological properties, and potential therapeutic uses, providing a solid foundation for future investigations. As the field continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of new drugs, offering hope for the treatment of various diseases and conditions.